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Compound of Interest

Compound Name: BMS-986202

Cat. No.: B8144625

Essential Safety and Handling Guide for BMS-
986202

For Research Use Only. Not for human use.

This document provides crucial safety and logistical information for handling the potent,
selective, and orally active TYK2 inhibitor, BMS-986202. Given the potent nature of this
compound, adherence to strict safety protocols is essential to minimize exposure and ensure a
safe laboratory environment. The following guidelines are based on best practices for handling
potent active pharmaceutical ingredients (APIs).

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to potent compounds like BMS-986202. Double gloving and

respiratory protection are critical.

Table 1: Recommended Personal Protective Equipment for Handling BMS-986202
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Specifications and
PPE Category Item )
Recommendations

Recommended for procedures

) . with a high likelihood of
Powered Air-Purifying

Respiratory Protection ) generating aerosols or dust.
Respirator (PAPR) i
Full-facepiece PAPRs offer a

high level of protection.

Must be used with P100/FFP3
Reusable Half or Full- particulate filters. A proper fit
Facepiece Respirator test is mandatory before use to

ensure a complete seal.

Suitable for low-risk activities

) ] but not recommended as the
Disposable Respirator (N95, ] ) ]
primary respiratory protection

FFP2) . _
when handling the solid
compound.
Wear two pairs of nitrile
gloves. The outer glove should
) ] be changed immediately if
Hand Protection Double Gloving _
contaminated and at regular
intervals during extended
procedures.
Recommended to be made of
materials such as Tyvek® to
Body Protection Disposable Coveralls provide protection against
chemical splashes and fine
particulates.
A disposable or professionally
Dedicated Lab Coat laundered lab coat should be
worn over personal clothing.
Eye Protection Chemical Splash Goggles or Use chemical splash goggles

Face Shield that form a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.

Disposable shoe covers
) should be worn in the
Foot Protection Shoe Covers ) ]
designated handling area and

removed before exiting.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling BMS-986202 is crucial for safety. The following workflow
outlines the key stages from preparation to clean-up.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Pharmaceutical Compounds.

Detailed Methodologies:
e Area Preparation:

o Designate a specific area for handling BMS-986202, preferably within a chemical fume
hood or a glove box.

o Post warning signs indicating that a potent compound is in use.
o Prepare clearly labeled, sealed waste containers for solid, liquid, and sharp waste.

e PPE Donning:
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o Put on all required PPE in the correct order in a designated clean area before entering the
handling zone.

e Weighing and Aliquoting:

o Whenever possible, handle the solid compound within a containment system like a
ventilated balance enclosure or a fume hood to minimize the risk of inhalation.

o Use gentle scooping techniques to avoid generating dust.

» Solution Preparation:
o When dissolving the compound, slowly add the solvent to the solid to prevent splashing.
o Keep all containers covered as much as possible during the process.

o Decontamination:

o After handling, decontaminate all surfaces and equipment with an appropriate cleaning
agent.

» Waste Disposal:
o Segregate all waste streams and dispose of them in the pre-labeled, sealed containers.
o PPE Doffing:
o Remove PPE in the designated doffing area, being careful to avoid self-contamination.
o Dispose of single-use PPE in the appropriate hazardous waste container.
e Personal Hygiene:

o Thoroughly wash hands and any potentially exposed skin with soap and water after
removing PPE.

Disposal Plan
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Proper disposal of BMS-986202 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Table 2: Disposal Guidelines for BMS-986202 \Waste

Waste Type

Disposal Procedure

Unused Solid Compound

Should be treated as hazardous chemical
waste. Dispose of in a clearly labeled, sealed
container in accordance with institutional and

local regulations.

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated, puncture-resistant
"sharps" container or a sealed bag for solid
waste. Label as "Hazardous Waste" and include

the chemical name.

Contaminated PPE (e.g., gloves, coveralls)

Collect in a designated, sealed waste bag. Label
as "Hazardous Waste" and specify the

contaminant.

Liquid Waste (e.g., solutions containing BMS-
986202)

Collect in a sealed, leak-proof container made of
a compatible material. Label clearly as
"Hazardous Waste" with the full chemical name
and approximate concentration. Never dispose
of down the drain.[1]

Your institution's Environmental Health and Safety (EHS) department should be consulted for

specific disposal protocols and to arrange for the collection of hazardous waste.

Emergency Procedures

Spill Response:

o Evacuate: Immediately alert others in the area and evacuate if the spill is large or generates

significant dust.

e Secure: Restrict access to the spill area.
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o Report: Notify your supervisor and the institutional EHS department.

e Clean-up: Only trained personnel with appropriate PPE should clean up spills. Use a
chemical spill kit with absorbent materials. Avoid dry sweeping of solid spills.

Exposure Response:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash
station.

 Inhalation: Move to fresh air immediately.

o Seek Medical Attention: In all cases of exposure, seek immediate medical attention and
provide the Safety Data Sheet (SDS) for BMS-986202 to the healthcare provider.

This guidance is intended to provide a framework for the safe handling of BMS-986202.
Researchers must always consult the compound-specific Safety Data Sheet (SDS) and their
institution's safety protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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